Cas no 1261644-54-5 (3-(3'-Bromo-4'-iodophenyl)propionaldehyde)

• Product Name: 3-(3'-Bromo-4'-iodophenyl)propionaldehyde
• CAS No: 1261644-54-5
• MF: C₉H₈BrIO
• MW: 338.967694282532
• CID: 4794074
• Update Time: 2025-10-22

3-(3'-Bromo-4'-iodophenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Bromo-4'-iodophenyl)propionaldehyde

• Inchi： 1S/C9H8BrIO/c10-8-6-7(2-1-5-12)3-4-9(8)11/h3-6H,1-2H2
• InChI Key： DRYMMZTXMHRSRE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 3-(3'-Bromo-4'-iodophenyl)propionaldehyde

3-(3'-Bromo-4'-iodophenyl)propionaldehyde: A Comprehensive Overview

3-(3'-Bromo-4'-iodophenyl)propionaldehyde, identified by the CAS number 1261644-54-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propionaldehyde moiety with a substituted phenyl group. The presence of bromine and iodine substituents on the aromatic ring introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(3'-Bromo-4'-iodophenyl)propionaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation, followed by oxidation or aldehyde formation. The precise positioning of the bromine and iodine substituents on the phenyl ring is crucial for achieving the desired chemical properties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of physical properties, 3-(3'-Bromo-4'-iodophenyl)propionaldehyde exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-Vis spectrum shows strong absorption bands in the range of 270-290 nm, which is attributed to the conjugation between the aromatic ring and the aldehyde group.

The biological activity of 3-(3'-Bromo-4'-iodophenyl)propionaldehyde has been extensively studied in recent years. Research indicates that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. A study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits COX-2 enzyme activity, a key target in the treatment of inflammatory diseases such as arthritis.

In addition to its pharmacological applications, 3-(3'-Bromo-4'-iodophenyl)propionaldehyde has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor technology. For instance, researchers have reported its application as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

The environmental impact of 3-(3'-Bromo-4'-iodophenyl)propionaldehyde is another area of active research. Studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. However, further investigations are required to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 3-(3'-Bromo-4'-iodophenyl)propionaldehyde, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across medicine, materials science, and environmental chemistry, underscoring its importance as a valuable compound in modern chemistry.